Cas no 3816-62-4 (Methyl 2-amino-5-nitrobenzoate)

Methyl 2-amino-5-nitrobenzoate is a nitro-substituted aromatic ester with the molecular formula C₈H₈N₂O₄. This compound is characterized by the presence of both an amino (–NH₂) and a nitro (–NO₂) functional group on the benzoate ring, making it a versatile intermediate in organic synthesis. Its electron-withdrawing nitro group and electron-donating amino group enable applications in the preparation of dyes, pharmaceuticals, and agrochemicals. The ester moiety enhances solubility in organic solvents, facilitating further derivatization. The compound’s well-defined reactivity profile allows for selective functionalization, making it valuable for constructing complex heterocyclic systems or as a precursor in multi-step synthetic routes. It is typically handled under standard laboratory conditions with appropriate safety precautions.
Methyl 2-amino-5-nitrobenzoate structure
3816-62-4 structure
Product Name:Methyl 2-amino-5-nitrobenzoate
CAS No:3816-62-4
MF:C8H8N2O4
MW:196.160121917725
MDL:MFCD00278157
CID:44517
PubChem ID:2777346
Update Time:2025-11-01

Methyl 2-amino-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-5-nitrobenzoate
    • DTXSID50380485
    • methyl-2-amino-5-nitrobenzoate
    • SY102539
    • EN300-42629
    • Z54903836
    • CS-W005636
    • 3816-62-4
    • DS-13912
    • SCHEMBL890895
    • AKOS003263240
    • AC-28617
    • methyl 2-amino-5-nitro-benzoate
    • FT-0693073
    • Benzoic acid, 2-amino-5-nitro-, methyl ester
    • MFCD00278157
    • DB-069641
    • ALBB-025574
    • DTXCID30331511
    • 2-Amino-5-nitrobenzoic acid methyl ester
    • MDL： MFCD00278157
    • Inchi： 1S/C8H8N2O4/c1-14-8(11)6-4-5(10(12)13)2-3-7(6)9/h2-4H,9H2,1H3
    • InChI Key： VOQBLPBLKSXCDB-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C=C(C=CC=1N)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 196.04800
  • Monoisotopic Mass: 196.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 98.1Ų

Experimental Properties

  • Boiling Point: 377.9℃ at 760 mmHg
  • PSA: 98.14000
  • LogP: 2.06800

Methyl 2-amino-5-nitrobenzoate Security Information

Methyl 2-amino-5-nitrobenzoate Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Methyl 2-amino-5-nitrobenzoate Pricemore >>

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Methyl 2-amino-5-nitrobenzoate Production Method

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